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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

The proper disposal of Panavia TC, a resin-based dental adhesive cement, is crucial for

maintaining laboratory safety and ensuring environmental compliance. This guide provides

detailed, step-by-step procedures for the handling and disposal of both cured and uncured

Panavia TC, in line with safety data sheet recommendations and general principles for resin

waste management. Adherence to local, regional, and national regulations is mandatory for all

disposal methods.[1][2]

Essential Safety and Handling Information
Before disposal, it is important to be aware of the handling and storage requirements for

Panavia products, as these can affect the material's state.
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Parameter Specification Product Reference(s)

Storage Temperature 2-8 °C (refrigerated) PANAVIA F 2.0, PANAVIA 21

Storage Conditions

Keep receptacle tightly sealed.

Store away from acids,

oxidizing agents, and reducing

agents. Protect from heat and

direct sunlight.

PANAVIA F 2.0, PANAVIA 21

Working Time

Varies by product. For

example, Panavia F has a

working time of 3 minutes after

mixing.

Panavia F

Curing Time

Varies. For Panavia F, after 3

minutes of applying

OXYGUARD II, it can be

removed.

Panavia F

Disposal of Uncured Panavia TC
Uncured Panavia TC is considered a chemical waste material and must be handled

accordingly to prevent environmental contamination and potential harm.[1][3] Never pour liquid

or uncured resin down the drain or dispose of it in regular household waste.[3]

Method 1: Curing Prior to Disposal (Recommended)

The preferred method for disposing of unused or expired Panavia TC is to cure the material,

rendering it inert.[4]

Experimental Protocol for Curing Unused Panavia TC:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Mixing: Dispense equal amounts of the Panavia TC catalyst and universal pastes onto a

mixing pad.
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Thorough Combination: Mix the two pastes thoroughly according to the manufacturer's

instructions until a uniform consistency is achieved.

Curing:

Dual-Cure/Chemical Cure: Allow the mixed paste to fully cure in a well-ventilated area. To

prevent oxygen inhibition at the surface, a material like OXYGUARD II can be applied.

Light-Cure: If applicable, expose the mixed material to a dental curing light for the

recommended duration to ensure complete polymerization. For larger quantities, this can

be done in thin layers under UV light or sunlight.[5]

Confirmation of Cure: Verify that the resin has fully hardened and is no longer tacky or liquid.

Disposal: Once fully cured, the hardened resin is considered inert and can be disposed of as

regular solid waste.[2][3][4][5]

Method 2: Chemical Waste Disposal

If curing the uncured resin is not feasible, it must be treated as hazardous chemical waste.[1][2]

Containment: Collect the uncured Panavia TC paste in a designated, sealed, and clearly

labeled waste container.

Waste Stream: Dispose of the container through a licensed chemical waste disposal service

or at a local hazardous waste collection facility.[1][3] Inform the disposal service that the

waste contains methacrylated monomers and oligomers.[2]

Disposal of Cured Panavia TC
Fully cured Panavia TC is considered a non-hazardous solid waste.

Collection: Collect scraps and pieces of fully cured Panavia TC.

Disposal: This material can be disposed of in the regular trash.[2][3][4][5]

Disposal of Contaminated Items and Packaging
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Empty Containers: For empty Panavia TC syringes or containers, securely fasten the caps

before disposal in the regular trash.[3] A recommended practice is to switch the caps of the

catalyst and universal paste containers; this will cause any residual material in the tips to

cure, sealing them shut.[3]

Contaminated Items: Items such as mixing tips, pads, and instruments that are contaminated

with uncured resin should be placed in a container, allowed to cure fully, and then disposed

of as solid waste. If this is not possible, they should be handled as chemical waste.

Uncleaned Packaging: All uncleaned packaging must be disposed of according to official

regulations.[1][5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Panavia TC.
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Caption: Decision workflow for Panavia TC disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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